![molecular formula C14H11NO4 B5887331 2-{[3-(2-furyl)acryloyl]amino}benzoic acid](/img/structure/B5887331.png)
2-{[3-(2-furyl)acryloyl]amino}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[3-(2-furyl)acryloyl]amino}benzoic acid, also known as FAB, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a derivative of benzoic acid and has a furan ring attached to it, making it highly reactive and versatile. In
Mechanism of Action
The mechanism of action of 2-{[3-(2-furyl)acryloyl]amino}benzoic acid involves the intercalation of the furan ring into the DNA or RNA helix, leading to a change in the conformation of the nucleic acid. This conformational change results in an increase in the fluorescence intensity of this compound, which can be detected using a fluorometer.
Biochemical and Physiological Effects:
This compound has been shown to be non-toxic to cells and does not affect cell viability or proliferation. It has also been shown to be stable under physiological conditions, making it suitable for in vivo imaging studies. This compound has been used to study the dynamics of DNA and RNA in living cells, providing valuable insights into the molecular mechanisms of gene expression and regulation.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-{[3-(2-furyl)acryloyl]amino}benzoic acid is its high selectivity for single-stranded DNA and RNA, making it a useful tool for studying nucleic acid dynamics in vitro and in vivo. This compound is also relatively easy to synthesize and purify, making it accessible to researchers. However, this compound has some limitations, such as its low photostability and susceptibility to quenching by certain molecules, which can affect the accuracy of fluorescence measurements.
Future Directions
There are several future directions for the use of 2-{[3-(2-furyl)acryloyl]amino}benzoic acid in scientific research. One potential application is the development of this compound-based biosensors for the detection of nucleic acid sequences in clinical samples. Another direction is the use of this compound in combination with other fluorescent probes to study the interactions between nucleic acids and proteins. Additionally, the development of this compound analogs with improved photostability and selectivity could further enhance its utility as a research tool.
Conclusion:
In conclusion, this compound, or this compound, is a versatile compound that has found numerous applications in scientific research. Its unique properties, such as high selectivity for single-stranded DNA and RNA, make it a valuable tool for studying nucleic acid dynamics. While this compound has some limitations, its potential for future applications is vast, and further research is needed to fully explore its capabilities.
Synthesis Methods
The synthesis of 2-{[3-(2-furyl)acryloyl]amino}benzoic acid involves the reaction of 3-(2-furyl)acrylic acid with 2-aminobenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction takes place under mild conditions and yields this compound as a white crystalline solid. The purity of the product can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
2-{[3-(2-furyl)acryloyl]amino}benzoic acid has been extensively used in scientific research as a fluorescent probe for DNA and RNA. It has been shown to selectively bind to single-stranded DNA and RNA, leading to a significant increase in fluorescence intensity. This property has been utilized in various applications such as DNA sequencing, gene expression analysis, and detection of nucleic acid hybridization.
properties
IUPAC Name |
2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO4/c16-13(8-7-10-4-3-9-19-10)15-12-6-2-1-5-11(12)14(17)18/h1-9H,(H,15,16)(H,17,18)/b8-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQZWZICEYIOQMW-BQYQJAHWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)NC(=O)C=CC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)C(=O)O)NC(=O)/C=C/C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.